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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068

Technical Support Center: RC-3095 TFA

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, handling, and use of RC-
3095 TFA.

Frequently Asked Questions (FAQs)

Q1: What is RC-3095 TFA and what is its mechanism of action?

RC-3095 TFA is a selective antagonist of the Gastrin-Releasing Peptide Receptor (GRPR),
also known as the bombesin receptor subtype 2 (BB2). As a G protein-coupled receptor
(GPCR), GRPR activation typically initiates a signaling cascade through Gq proteins, leading to
the activation of phospholipase C (PLC). This results in the production of inositol trisphosphate
(IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein
Kinase C (PKC), respectively. Downstream effects include the activation of the MAPK/ERK and
PI13K/Akt signaling pathways. By blocking the binding of gastrin-releasing peptide (GRP) to
GRPR, RC-3095 TFA inhibits these downstream signaling events, which have been implicated
in various physiological and pathophysiological processes, including cell proliferation and
inflammation.

Q2: What are the recommended long-term storage conditions for RC-3095 TFA?

Proper storage is crucial to maintain the integrity and activity of RC-3095 TFA. The
recommended storage conditions for both the lyophilized powder and solutions are
summarized below. For optimal stability, it is highly recommended to store the lyophilized
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peptide at -80°C and to prepare fresh solutions as needed. If storing in solution, it is best
practice to aliquot into single-use volumes to minimize freeze-thaw cycles.[1]

Data Presentation: Storage and Stability of RC-3095
TEA
Storage Key

Form Shelf Life . .
Temperature Considerations

Store in a tightly
. sealed container,
Lyophilized Powder -80°C 2 years ]
away from moisture

and light.[2]

Ensure the container

is well-sealed to

-20°C 1 year ]
prevent moisture
absorption.
Aliquot to avoid
. repeated freeze-thaw
In Solution -80°C 6 months )
cycles. Use sterile
buffer (pH 5-6).
Prone to degradation;
-20°C 1 month shorter shelf life

compared to -80°C.[3]

Experimental Protocols
Reconstitution of Lyophilized RC-3095 TFA

o Equilibrate the Vial: Before opening, allow the vial of lyophilized RC-3095 TFA to warm to
room temperature to prevent condensation of atmospheric moisture.[4]

o Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.[5]

o Solvent Addition: Add the desired volume of sterile, high-purity water. RC-3095 TFA is
soluble in water up to 40 mg/mL.
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 Dissolution: Gently vortex or swirl the vial to mix. Sonication in a water bath for a few
minutes may be necessary to fully dissolve the peptide.[6]

 Sterilization (for in-vivo use): If the reconstituted solution is intended for in-vivo experiments,
it should be filter-sterilized using a 0.22 um filter.

In-Vivo Administration Protocol (Rodent Models)

The following are generalized protocols for subcutaneous and intravenous injections. Dosages
should be optimized for your specific experimental model. Published studies have used doses
ranging from 0.3 mg/kg to 1.0 mg/kg for subcutaneous injection in mice and rats.[7][8]

Subcutaneous (SC) Injection in Mice:[9][10][11][12][13]

Animal Restraint: Properly restrain the mouse to ensure its safety and the accuracy of the
injection.

« Injection Site Preparation: If necessary, disinfect the injection site (e.g., the scruff of the
neck) with 70% ethanol.

« Injection: Lift the loose skin to form a "tent."” Insert a sterile 25-27 gauge needle into the base
of the tented skin, parallel to the body.

» Aspiration: Gently pull back on the plunger to ensure the needle is not in a blood vessel. If
blood appears, withdraw the needle and re-insert at a different site.

o Administration: Slowly and steadily inject the RC-3095 TFA solution.
o Withdrawal: Remove the needle and apply gentle pressure to the injection site if necessary.
Intravenous (1V) Injection in Rats (via tail vein):[9][14][15][16][17]

e Animal Warming and Restraint: Warm the rat under a heat lamp or in a warming chamber for
5-10 minutes to dilate the tail veins. Place the rat in a suitable restrainer.

e Vein Visualization: Identify one of the lateral tail veins. Wiping the tail with 70% ethanol can
help visualize the veins.
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» Needle Insertion: Using a sterile 25-27 gauge needle with the bevel facing up, insert the
needle into the vein at a shallow angle, parallel to the tail. A small "flash" of blood in the

needle hub may indicate successful placement.

o Administration: Slowly inject the RC-3095 TFA solution. If resistance is met or a bleb forms,
the needle is not in the vein and should be repositioned.

o Withdrawal and Pressure: After injection, withdraw the needle and apply firm but gentle

pressure to the injection site with sterile gauze to prevent bleeding.

Mandatory Visualizations
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In-Vivo Experimental Workflow with RC-3095 TFA
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:
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:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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